Cas no 869950-20-9 (4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 869950-20-9
• MF: C₁₀H₁₃F₃N₄
• MW: 246.232231855392
• MDL: MFCD05861973
• CID: 5229205
• PubChem ID: 19576803
• Update Time: 2026-03-07

4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
• 4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• MDL： MFCD05861973
• Inchi： 1S/C10H13F3N4/c1-7-6-8(10(11,12)13)16-9(15-7)17-4-2-14-3-5-17/h6,14H,2-5H2,1H3
• InChI Key： VYJXARJVRTWEKS-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)=NC(C(F)(F)F)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 869950-20-9)

4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 869950-20-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyrimidine core substituted with a methyl group, a piperazine moiety, and a trifluoromethyl group, making it a versatile intermediate for drug discovery and development. Its unique structural attributes contribute to its potential applications in modulating biological targets, particularly in the fields of central nervous system (CNS) disorders and antimicrobial agents.

The trifluoromethyl group in 4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers are increasingly exploring its role in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in precision medicine. The compound’s piperazine ring also offers excellent solubility and binding affinity, making it a preferred scaffold for neuroactive compounds.

In recent years, the demand for fluorinated pyrimidines has surged due to their efficacy in addressing drug-resistant infections and neurodegenerative diseases. A growing body of literature highlights the potential of 4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine as a precursor for antidepressants and antipsychotics, reflecting the pharmaceutical industry’s focus on mental health therapeutics. Its compatibility with green chemistry principles further underscores its relevance in sustainable drug manufacturing.

From a synthetic chemistry perspective, CAS No. 869950-20-9 is often utilized in cross-coupling reactions and catalytic hydrogenation, enabling the creation of diverse molecular libraries. Its stability under various reaction conditions makes it a reliable building block for high-throughput screening (HTS) campaigns. Additionally, the compound’s electron-withdrawing trifluoromethyl group facilitates selective functionalization, a key advantage in medicinal chemistry optimization.

The agrochemical sector has also shown interest in 4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine, particularly for developing crop protection agents. Its structural motifs are being investigated for their potential to inhibit pest-specific enzymes, offering an eco-friendly alternative to traditional pesticides. This aligns with global initiatives to reduce environmental toxicity while maintaining agricultural productivity.

Analytical characterization of CAS No. 869950-20-9 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and reproducibility, which are essential for regulatory compliance and industrial-scale production. The compound’s crystalline form has been extensively studied to optimize its formulation stability.

In conclusion, 4-methyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine represents a cutting-edge compound with multifaceted applications. Its integration into drug discovery pipelines and agrochemical innovations highlights its strategic importance. As research continues to uncover new therapeutic and agricultural potentials, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.